4-(3-Ethoxyphenyl)phenol

• IUPAC Name: 4-(3-ethoxyphenyl)phenol
• InChI: InChI=1S/C14H14O2/c1-2-16-14-5-3-4-12(10-14)11-6-8-13(15)9-7-11/h3-10,15H,2H2,1H3
• InChI Key: QWWLGYGDOVBXGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC=C(C=C2)O
• Molecular Formula: C14H14O2
• DSSTOX Substance ID: DTXSID30683486
• Molecular Weight: 214.26 g/mol
• CAS No.: 1262001-84-2

Description

4-(3-Ethoxyphenyl)phenol is a phenolic compound characterized by the presence of an ethoxy group attached to the phenyl ring. Phenolic compounds are known for their diverse applications in various fields, including chemistry, biology, and industry. The unique structure of 4-(3-Ethoxyphenyl)phenol makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-(3-Ethoxyphenyl)phenol can be synthesized through various methods, including:

Nucleophilic Aromatic Substitution: This method involves the substitution of an aryl halide with a nucleophile.

Hydroxylation of Arylboronic Acids: A green and efficient method involves the ipso-hydroxylation of arylboronic acids using hydrogen peroxide and HBr in ethanol.

Industrial Production Methods: Industrial production of 4-(3-Ethoxyphenyl)phenol typically involves large-scale synthesis using the above-mentioned methods. The choice of method depends on factors such as cost, yield, and environmental impact.

Types of Reactions:

Oxidation: 4-(3-Ethoxyphenyl)phenol can undergo oxidation to form quinones.

Electrophilic Aromatic Substitution: The hydroxyl group in 4-(3-Ethoxyphenyl)phenol makes it highly reactive towards electrophilic aromatic substitution reactions such as halogenation, nitration, and sulfonation.

Reduction: Quinones formed from the oxidation of 4-(3-Ethoxyphenyl)phenol can be reduced back to hydroquinones using reducing agents like sodium borohydride (NaBH4).

Common Reagents and Conditions:

Oxidation: Potassium nitrosodisulfonate (Fremy’s salt)

Reduction: Sodium borohydride (NaBH4)

Electrophilic Aromatic Substitution: Halogens, nitrating agents, sulfonating agents

Major Products:

Oxidation: Quinones

Reduction: Hydroquinones

Electrophilic Aromatic Substitution: Halogenated, nitrated, or sulfonated derivatives

Scientific Research Applications

4-(3-Ethoxyphenyl)phenol has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex phenolic compounds and polymers.

Biology: Its antioxidant properties make it useful in studying oxidative stress and related biological processes.

Medicine: Phenolic compounds, including 4-(3-Ethoxyphenyl)phenol, are investigated for their potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: It is used in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 4-(3-Ethoxyphenyl)phenol involves its interaction with various molecular targets and pathways:

Antioxidant Activity: It donates hydrogen atoms or electrons to neutralize free radicals, thereby preventing oxidative damage.

Enzyme Inhibition: It can inhibit enzymes involved in oxidative stress pathways, contributing to its protective effects.

Comparison with Similar Compounds

4-(3-Ethoxyphenyl)phenol can be compared with other phenolic compounds to highlight its uniqueness:

Similar Compounds: 4-(4-Methoxyphenyl)phenol, 4-(3-Methoxyphenyl)phenol, and 4-(3-Ethoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)iminomethyl)phenol

Uniqueness: The presence of the ethoxy group in 4-(3-Ethoxyphenyl)phenol imparts specific properties, such as enhanced antioxidant activity and improved solubility, making it distinct from other phenolic compounds.